Nucleoside Antimetabolite/Analog Inhibitor
  • Gemcitabine
    Gemcitabine
    • Cat. No.:
    • B000846
    • CAS No.:
    • 95058-81-4
    • Molecular Formula:
    • C9H11F2N3O4
    • Molecular Weight:
    • 263.20 g/mol
    Description
    GEMCITABINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1996 and has 9 approved and 132 investigational indications.
    A deoxycytidine antimetabolite used as an antineoplastic agent.
    See also: Capecitabine (related);  Gemcitabine Hydrochloride (active moiety of)."> Gemcitabine is a 2'-deoxycytidine having geminal fluoro substituents in the 2'-position. An inhibitor of ribonucleotide reductase, gemcitabine is used in the treatment of various carcinomas, particularly non-sma...
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  • Peldesine
    Peldesine
    • Cat. No.:
    • B163527
    • CAS No.:
    • 133432-71-0
    • Molecular Formula:
    • C12H11N5O
    • Molecular Weight:
    • 241.25 g/mol
    Description
    Peldesine is a potent inhibitor of human CCRF-CEM T-cell proliferation. It has undergone phase I trials for the treatment of Human Immunodeficiency Virus (HIV) infections.
    Peldesine is a pyrimidine analogue a...
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  • CI 972 anhydrous
    CI 972 anhydrous
    • Cat. No.:
    • B606675
    • CAS No.:
    • 115787-68-3
    • Molecular Formula:
    • C11H12ClN5OS
    • Molecular Weight:
    • 297.76 g/mol
    Description
    structure given in first source
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  • Dacarbazine-d6
    Dacarbazine-d6
    • Cat. No.:
    • B1140675
    • CAS No.:
    • Molecular Formula:
    • C6H10N6O
    • Molecular Weight:
    • 188.22 g/mol
    Description
    Dacarbazine-d6 is intended for use as an internal standard for the quantification of dacarbazine by GC- or LC-MS. Dacarbazine is a DNA alkylating prodrug that is activated by P450 enzymes in liver microsomes. Fo...
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  • Tipiracil hydrochloride
    Tipiracil hydrochloride
    • Cat. No.:
    • B1662911
    • CAS No.:
    • 183204-72-0
    • Molecular Formula:
    • C9H12Cl2N4O2
    • Molecular Weight:
    • 279.12 g/mol
    Description
    Tipiracil hydrochloride is a hydrochloride obtained by combining tipiracil with one equivalent of hydrochloric acid. Used in combination with trifluridine, a nucleoside metabolic inhibitor, for treatment of adva...
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  • Clofarabine
    Clofarabine
    • Cat. No.:
    • B1669196
    • CAS No.:
    • 123318-82-1
    • Molecular Formula:
    • C10H11ClFN5O3
    • Molecular Weight:
    • 303.68 g/mol
    Description
    Clofarabine is a purine nucleoside analogue consisting of a 6-amino-2-chloropurin-9-yl group attached to the 1beta position of 2'-deoxy-2'-fluoro-D-arabinofuranose. It is metabolized intracellularly to the activ...
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  • Forodesine
    Forodesine
    • Cat. No.:
    • B1673553
    • CAS No.:
    • 209799-67-7
    • Molecular Formula:
    • C11H14N4O4
    • Molecular Weight:
    • 266.25 g/mol
    Description
    Immucillin H is a pyrrolopyrimidine and a dihydroxypyrrolidine.
    Forodesine is a highly potent, orally active, rationally designed PNP inhibitor that has shown activity in preclinical studies with malignant ce...
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  • Nelarabine
    Nelarabine
    • Cat. No.:
    • B1678015
    • CAS No.:
    • 121032-29-9
    • Molecular Formula:
    • C11H15N5O5
    • Molecular Weight:
    • 297.27 g/mol
    Description
    Nelarabine is a purine nucleoside in which O-methylguanine is attached to arabinofuranose via a beta-N(9)-glycosidic bond. Inhibits DNA synthesis and causes cell death;  a prodrug of 9-beta-D-arabinofuranos...
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  • RX-3117
    RX-3117
    • Cat. No.:
    • B1684301
    • CAS No.:
    • 865838-26-2
    • Molecular Formula:
    • C10H12FN3O4
    • Molecular Weight:
    • 257.22 g/mol
    Description
    Roducitabine is a triol that is (1S,2R)-4-fluoro-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol which is substituted by a 4-amino-2-oxopyrimidin-1(2H)-yl group at position 5. It is a cytidine analog which exhibits an...
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  • Gemcitabine elaidate hydrochloride
    Gemcitabine elaidate hydrochloride
    • Cat. No.:
    • B8146239
    • CAS No.:
    • Molecular Formula:
    • C27H44ClF2N3O5
    • Molecular Weight:
    • 564.1 g/mol
    Description
    Gemcitabine elaidate hydrochloride is a useful research compound. Its molecular formula is C27H44ClF2N3O5 and its molecular weight is 564.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ge...
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